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Abstract

HPH-15 is a novel, potent AMP-activated protein kinase (AMPK) activator with promising
therapeutic potential for type 2 diabetes.[1][2][3][4] Preclinical studies have demonstrated its
dual efficacy in improving glycemic control and reducing fat accumulation, outperforming the
standard-of-care metformin in several key aspects.[1][2][5][6] HPH-15 also exhibits significant
anti-fibrotic properties, suggesting a potential role in mitigating diabetes-associated
complications such as non-alcoholic fatty liver disease (NAFLD) and liver fibrosis.[1][7][8]
These application notes provide a comprehensive overview of the experimental design for
investigating HPH-15, including detailed protocols for in vitro and in vivo studies, and a
summary of key quantitative data.
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HPH-15 Metformin
Parameter Cell Line Concentrati Concentrati Outcome Reference
on on
L6-
GLUT4myc
AMPK (muscle), Equivalent
o 10 umol/l 2 mmol/l o [1]
Activation HepG2 activation
(liver), 3T3-
L1 (fat)
L6-
Glucose GLUT4myc, Equivalent
10 pmol/I 2 mmol/I ) [1]
Uptake HepG2, 3T3- increase
L1
GLUT4 L6- Equivalent
) 10 pmol/l 2 mmol/I ) [1]
Translocation  GLUT4myc increase
] ) Comparable
Lactic Acid N N N
) Not specified Not specified Not specified or lower than [21[3114]
Production

metformin

In Vivo Efficacy of HPH-15 in High-Fat Diet (HFD)-
Induced Obese Mice
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HPH-15 Metformin Control
Parameter Outcome Reference
Dosage Dosage (HFD)
Reduced to
Blood 11.1+0.3
10 mg/kg 300 mg/kg 8.2+0.4 [1]
Glucose mmol/I
mmol/l
Reduced to
Blood 11.1+0.3
100 mg/kg 300 mg/kg 7904 [1]
Glucose mmol/l
mmol/|
Equivalent
AMPK S
o 10 mg/kg 300 mg/kg - activation in [1]
Activation
all organs
Subcutaneou ) 44%
High dose - - _ [1][2]
s Fat reduction
More
Fatty Liver & effective
Adipocyte Not specified Not specified - amelioration [1]
Hypertrophy than
metformin
More
Liver and N
) significant
Adipose - - )
) Not specified Not specified - suppression [1]
Tissue
than
Fibrosis .
metformin

Signaling Pathways and Experimental Workflows
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Caption: HPH-15 signaling pathway in metabolic regulation.
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In Vitro Analysis In Vivo Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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